(Z)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide

• IUPAC Name: (Z)-N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]but-2-enamide
• InChI: InChI=1S/C12H12ClN5O/c1-2-3-12(19)14-8-11-15-16-17-18(11)10-6-4-9(13)5-7-10/h2-7H,8H2,1H3,(H,14,19)/b3-2-
• InChI Key: RIGKCMMPKRPPGT-IHWYPQMZSA-N
• Canonical SMILES: CC=CC(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl
• Isomeric SMILES: C/C=C\C(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN5O
• Molecular Weight: 277.71 g/mol

Description

(Z)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide, commonly known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various cancers and autoimmune diseases. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Biological Potential

• Synthesis of Tetrahydropyrimidine Derivatives : Research involving the synthesis of N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide and their derivatives has shown potential biological activities. These compounds were synthesized through reactions involving similar chlorophenyl components and evaluated for antimicrobial activities, with some exhibiting significant inhibition against bacterial and fungal growth, highlighting their potential as antimicrobial agents (Akbari et al., 2008).

• Anticonvulsant Enaminones : The structural analysis of anticonvulsant enaminones, including derivatives with chlorophenyl components, has been conducted to understand their crystal structures and hydrogen bonding patterns. These studies contribute to the development of new anticonvulsant drugs by revealing the molecular interactions responsible for their activity (Kubicki et al., 2000).

• Metal-Organic Frameworks (MOFs) : The use of thiophene-based MOFs for environmental contaminant sensing and pesticide removal demonstrates the application of compounds with similar structural features in environmental science. Such MOFs exhibit high selectivity and sensitivity towards various contaminants, including Hg(II), Cu(II), and Cr(VI), showcasing their utility in environmental monitoring and remediation (Zhao et al., 2017).

• Spirocyclic Compounds Synthesis : Research on the regiospecific palladium-catalyzed cyclization reactions of enamides derived from iodobenzoic acid and bromoacrylic acid to produce spirocyclic products showcases advanced synthetic methods that could potentially be applied to the synthesis of complex molecules, including those related to "(Z)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide" (Grigg et al., 1989).